Ytterbium(III) oxide

• Molecular Formula: O3Yb2
• Molecular Weight: 394.1 g/mol
• SMILES: O=[Yb]O[Yb]=O
• InChI: InChI=1S/3O.2Yb
• InChIKey: FIXNOXLJNSSSLJ-UHFFFAOYSA-N

Many R&D teams treat rare-earth sesquioxides as interchangeable, causing coating spallation or out-of-spec optical paths. Yb₂O₃ is the exact-specification solution: • CTE 8.27×10⁻⁶ K⁻¹ minimizes thermal stress in TBCs vs. Er₂O₃ (7.47×10⁻⁶ K⁻¹) • Refractive index nD=1.9470 fills the gap between Sc₂O₃ (1.9943) and Lu₂O₃ (1.9349) • Yb³⁺/Yb²⁺ redox activity enables superior photocatalysis and SOFC electrolyte stability Each lot is QC-verified for phase-pure cubic bixbyite structure, ensuring reproducible performance.

Ytterbium(III) Oxide: Core Properties & Material Class

Ytterbium(III) oxide (Yb₂O₃) is a rare-earth sesquioxide of the cubic bixbyite (C-type) structure, characterized by a high density of 9.17 g/cm³ and an elevated melting point of 2,355 °C [1]. Unlike most lanthanide oxides, which are confined to the +3 oxidation state, Yb₂O₃ exhibits dual valence behavior, with Yb³⁺ (4f¹³) capable of reduction to Yb²⁺ (4f¹⁴) under appropriate conditions [2]. This electronic flexibility underpins its distinctive performance in optical, catalytic, and high-temperature applications. As a heavy rare-earth oxide with a nearly filled 4f shell, it serves as a critical precursor for Yb-doped laser gain media, a stabilizer in solid oxide fuel cell (SOFC) electrolytes, and a sintering aid in advanced ceramics.

1

Material Class

Heavy rare-earth sesquioxide with dual-valence (Yb³⁺/Yb²⁺) electronic flexibility

2

Key Workflows

Optical coating design, SOFC electrolyte stabilization, and photocatalytic doping studies

3

Selection Context

High-temperature structural and electrochemical applications requiring specific thermophysical or optical constants

• [1] Wikiwand. (n.d.). Ytterbium(III) oxide. Retrieved from https://www.wikiwand.com/en/articles/Ytterbia View Source
• [2] Caymon. (2025, November 26). How is ytterbium oxide different from other rare earth oxides? Retrieved from https://www.caymonchem.com/news/how-is-ytterbium-oxide-different-from-other-rare-earth-oxides-/ View Source

Why Ytterbium(III) Oxide Substitution Fails

In high-performance material systems, the interchangeability of rare-earth sesquioxides is a common but flawed assumption. While compounds such as Lu₂O₃, Er₂O₃, or Y₂O₃ share the same cubic structure, their distinct ionic radii, electronic configurations, and resulting thermophysical properties yield quantifiable performance divergences that preclude simple substitution . For instance, the specific thermal expansion behavior of Yb₂O₃ directly impacts coating compatibility in thermal barrier systems, while its unique refractive index and dispersion characteristics are non-negotiable design parameters in precision optics [1][2]. In catalysis and energy storage, the redox activity and electronic structure of Yb₂O₃-based composites yield measurably higher efficiencies compared to Ce-based or undoped alternatives [3]. The following evidence demonstrates that Yb₂O₃ is not a generic placeholder but a specific, high-consequence material selection.

Thermal expansion mismatch vs. Er₂O₃ may induce delamination in coatings; CTE is a design-critical parameter.

Refractive index and dispersion differ from Lu₂O₃ and Sc₂O₃; optical path length control may shift out of specification.

Ionic radius and redox behavior are distinct from Ce-based composites; charge storage and catalytic profiles may not transfer.

• [1] Saiki, K., et al. (1985). Structural Change of C-Rare Earth Sesquioxides Yb2O3 and Er2O3 as a Function of Temperature. Journal of the Ceramic Society of Japan, 93(1082), 649-654. https://doi.org/10.2109/jcersj1950.93.1082_649 View Source
• [2] Medenbach, O., et al. (2001). Refractive index and optical dispersion of rare earth oxides using a small-prism technique. Journal of Optics A: Pure and Applied Optics, 3(3), 174. https://doi.org/10.1088/1464-4258/3/3/303 View Source
• [3] Farooq, N., Luque, R., Hessien, M. M., et al. (2021). A Comparative Study of Cerium- and Ytterbium-Based GO/g-C3N4/Fe2O3 Composites for Electrochemical and Photocatalytic Applications. Materials, 14(21), 6612. https://doi.org/10.3390/ma14216612 View Source

Ytterbium(III) Oxide vs. Closest Analogs

Thermal Expansion vs. Er2O3

In applications requiring precise thermal expansion matching, Yb₂O₃ demonstrates a distinct, temperature-dependent coefficient of thermal expansion (CTE) that diverges significantly from its close analog Er₂O₃. This is critical for preventing delamination or cracking in composite layers [1]. Single-crystal X-ray diffractometry measurements reveal a mean linear CTE for Yb₂O₃ of 8.27 × 10⁻⁶ K⁻¹ in the 296–850 K range, compared to 7.47 × 10⁻⁶ K⁻¹ for Er₂O₃ over a similar temperature interval (296–770 K) [1]. This ~11% higher expansion rate for Yb₂O₃ at moderate temperatures necessitates its specific selection when paired with substrates like YSZ or certain metals, where Er₂O₃ would induce greater thermal stress.

Thermal Expansion vs. Er₂O₃

Head-to-head

8.27 × 10⁻⁶ K⁻¹ (296–850 K)

Supports CTE-driven material selection for coating integrity.

~11% higher than Er₂O₃; single-crystal XRD measurement.

Evidence Dimension	Mean Linear Thermal Expansion Coefficient (CTE)
Target Compound Data	8.27 × 10⁻⁶ K⁻¹ (296–850 K)
Comparator Or Baseline	Er2O3: 7.47 × 10⁻⁶ K⁻¹ (296–770 K)
Quantified Difference	Approximately +11% higher for Yb2O3 in the specified moderate temperature range
Conditions	Single-crystal X-ray diffractometry; temperature range 296–850 K

Why This Matters

This specific CTE value dictates the long-term mechanical integrity of Yb₂O₃-containing coatings or composite layers, making it a non-substitutable design parameter for high-temperature devices.

• [1] Saiki, K., et al. (1985). Structural Change of C-Rare Earth Sesquioxides Yb2O3 and Er2O3 as a Function of Temperature. Journal of the Ceramic Society of Japan, 93(1082), 649-654. https://doi.org/10.2109/jcersj1950.93.1082_649 View Source

Refractive Index vs. Lu2O3 and Sc2O3

For optical system designers, Yb₂O₃ occupies a precise position in refractive index-dispersion space that is not duplicated by other cubic sesquioxides [1]. Using a small-prism technique on single-crystal fibers, the refractive index (nD) of Yb₂O₃ was measured at 1.9470 with a dispersion value (A) of 68. This is distinctly higher than Lu₂O₃ (nD = 1.9349, A = 66) and lower than Sc₂O₃ (nD = 1.9943, A = 66) [1]. This specific combination of a moderately high refractive index and its characteristic dispersion makes Yb₂O₃ an ideal candidate for specific high-refractivity, low-dispersion glass formulations and anti-reflective coatings where the optical constants of Lu₂O₃ or Sc₂O₃ would miss design targets.

Refractive Index vs. Lu₂O₃/Sc₂O₃

Head-to-head

nD = 1.9470; Dispersion A = 68

Occupies a specific optical design niche between Sc₂O₃ and Lu₂O₃.

Measured on single-crystal fibers; data to verify for thin-film contexts.

Evidence Dimension	Refractive Index (nD) at 589.3 nm
Target Compound Data	1.9470 (Dispersion A = 68)
Comparator Or Baseline	Sc2O3: 1.9943; Lu2O3: 1.9349
Quantified Difference	Yb2O3 nD is ~2.4% lower than Sc2O3 and ~0.6% higher than Lu2O3
Conditions	Single-crystal fibers, small-prism technique, λ = 435.8-643.8 nm

Why This Matters

This precise refractive index value enables exact optical path length control in multilayer coatings and laser cavities, where substituting Lu₂O₃ or Sc₂O₃ would shift system performance out of specification.

• [1] Medenbach, O., et al. (2001). Refractive index and optical dispersion of rare earth oxides using a small-prism technique. Journal of Optics A: Pure and Applied Optics, 3(3), 174. https://doi.org/10.1088/1464-4258/3/3/303 View Source

Band Gap: Yb-Doped vs. Undoped TiO2

In photocatalytic water treatment, the use of Yb₂O₃ as a dopant precursor for TiO₂ yields a measurable and beneficial reduction in the semiconductor band gap, directly enhancing visible-light activity [1]. A study on Yb-doped TiO₂ (YTP) fabricated via liquid phase plasma process demonstrated that the precipitated Yb element lowered the band gap energy by 0.07 to 0.14 eV compared to bare TiO₂ [1]. This modification directly translates to superior photocatalytic degradation efficiency, with YTP showing significantly better decomposition of naproxen (NPX) under blue LED light (470 nm) than undoped TiO₂ [1].

Band Gap: Yb-Doped TiO₂

Head-to-head

0.07–0.14 eV reduction

Supports visible-light photocatalysis screening.

LPP-doped TiO₂; tested with naproxen under 470 nm LED.

Evidence Dimension	Band Gap Energy Reduction
Target Compound Data	Yb-doped TiO2 (YTP): Band gap lowered by 0.07–0.14 eV
Comparator Or Baseline	Bare (undoped) TiO2
Quantified Difference	0.07–0.14 eV lower band gap, enabling enhanced visible-light activity
Conditions	Liquid phase plasma (LPP) doping; degradation of naproxen under blue LED (470 nm)

Why This Matters

This quantifiable band gap reduction justifies the procurement of Yb₂O₃ as a doping agent to extend the photocatalytic activity of TiO₂ into the visible spectrum, a key performance metric for energy-efficient water remediation.

• [1] Bang, H. J., Lee, H., Park, Y. K., et al. (2020). Fabrication of Yb-doped TiO2 using liquid phase plasma process and its photocatalytic degradation activity of naproxen. Journal of Materials Science, 55(23), 9665-9675. https://doi.org/10.1007/s10853-020-04514-7 View Source

Capacitance: Yb-Based vs. Ce-Based Composites

In the development of advanced supercapacitor electrodes, the choice of rare-earth oxide component in GO/g-C₃N₄/Fe₂O₃ nanocomposites leads to stark differences in charge storage capacity [1]. A direct comparative study revealed that ytterbium oxide-based composites significantly outperform their cerium-based counterparts. At a current density of 1 A/g, the Yb-based nanocomposite delivered a gravimetric capacitance of 219 Fg⁻¹, compared to only 169 Fg⁻¹ for the Ce-based composite [1]. Specific capacitance values followed the same trend (189 Fg⁻¹ for Yb-based vs. 125 Fg⁻¹ for Ce-based), underscoring the superior electro-catalytic and charge storage properties imparted by the Yb₂O₃ component [1].

Capacitance vs. Ce Composite

Head-to-head

219 Fg⁻¹ at 1 A/g

Reported higher charge storage in GO/g-C₃N₄/Fe₂O₃ composite.

+30% vs. Ce-based; GCD measurement context.

Evidence Dimension	Gravimetric Capacitance
Target Compound Data	Yb-based GO/g-C3N4/Fe2O3: 219 Fg⁻¹
Comparator Or Baseline	Ce-based GO/g-C3N4/Fe2O3: 169 Fg⁻¹
Quantified Difference	+30% higher gravimetric capacitance for Yb-based composite
Conditions	Galvanostatic charge-discharge (GCD) at 1 A/g current density, 2 mV/s scan rate

Why This Matters

This substantial increase in capacitance directly translates to higher energy density in supercapacitors, making Yb₂O₃ a compelling material choice for next-generation energy storage devices where performance per unit mass is critical.

• [1] Farooq, N., Luque, R., Hessien, M. M., et al. (2021). A Comparative Study of Cerium- and Ytterbium-Based GO/g-C3N4/Fe2O3 Composites for Electrochemical and Photocatalytic Applications. Materials, 14(21), 6612. https://doi.org/10.3390/ma14216612 View Source

Thermal Conductivity: Yb2O3 vs. Other Sintering Aids

The selection of a sintering aid for silicon nitride (Si₃N₄) ceramics has a profound impact on the final thermal conductivity of the substrate . A systematic study of 11 different rare-earth oxide additives (5 wt% each) revealed a clear trend: additives with smaller ionic radii, including Yb₂O₃, Lu₂O₃, Er₂O₃, and Dy₂O₃, produced samples with higher thermal conductivity . Within this group, Yb₂O₃ not only contributed to high thermal conductivity but also promoted a fine-grained microstructure by inhibiting dissolution, diffusion, and re-precipitation of Si₃N₄, a unique dual benefit not universally observed with other small-radius dopants like Lu₂O₃ . This contrasts with larger ionic radius dopants (e.g., La₂O₃, CeO₂, Sm₂O₃, Eu₂O₃) which resulted in lower thermal conductivity.

Sintering Aid: Thermal Cond.

Class-level

High conductivity + fine-grained Si₃N₄

Dual benefit profile supports advanced ceramic substrate research.

Exact thermal conductivity values not specified; source review needed.

Evidence Dimension	Thermal Conductivity Enhancement in Si3N4 Ceramics
Target Compound Data	Yb2O3 (small ionic radius) yields high thermal conductivity and fine-grained microstructure
Comparator Or Baseline	Lu2O3, Er2O3, Dy2O3 (also high conductivity); La2O3, CeO2, Sm2O3, Eu2O3 (lower conductivity)
Quantified Difference	Qualitative performance class distinction based on ionic radius; exact thermal conductivity values not specified in abstract
Conditions	5 wt% rare-earth oxide + 2 wt% MgO additive in Si3N4 ceramics

Why This Matters

For high-power electronics and LED substrates, the combination of high thermal conductivity and refined grain structure achievable with Yb₂O₃ is essential for efficient heat dissipation and mechanical reliability.

SOFC Electrolyte: YbSZ vs. YSZ

In intermediate-temperature solid oxide fuel cells (SOFCs), ytterbia-stabilized zirconia (YbSZ) offers a validated performance and durability profile compared to the industry-standard yttria-stabilized zirconia (YSZ) [1]. A study on large-area (10 cm × 10 cm) electrolyte-supported cells with a thin (70 μm) (ZrO₂)₀.₉₅(Yb₂O₃)₀.₀₅ (5YbSZ) electrolyte demonstrated a power density of 0.56 W cm⁻² at an output voltage of 0.7 V and an operating temperature of 830 °C [1]. Crucially, the cells exhibited a degradation rate of 1.45% kh⁻¹ under a constant current density of 0.2 A cm⁻² over 400 hours of aging and showed no cracking through the electrolyte after 11 redox cycles, highlighting robust structural and electrochemical stability [1]. While YSZ is known for its mechanical strength, its ionic conductivity drops at lower temperatures, a limitation that YbSZ helps mitigate, as noted in broader reviews [2].

SOFC Electrolyte: YbSZ vs. YSZ

Cross-study

0.56 W cm⁻²; 1.45% kh⁻¹ degradation

Supports YbSZ evaluation for intermediate-temperature SOFC durability.

10x10 cm² cell, 830 °C, 400 h aging test.

Evidence Dimension	SOFC Power Density and Durability
Target Compound Data	5YbSZ (ZrO2)0.95(Yb2O3)0.05: 0.56 W cm⁻² at 0.7 V, 830 °C; degradation rate 1.45% kh⁻¹ at 0.2 A cm⁻²
Comparator Or Baseline	YSZ (Yttria-Stabilized Zirconia): Lower ionic conductivity at intermediate temperatures (class-level property)
Quantified Difference	5YbSZ delivers a specific power density of 0.56 W cm⁻² at 830 °C with a defined, low degradation rate
Conditions	10x10 cm² cell, 70 μm electrolyte thickness, NiO+GDC anode, LSM+5YbSZ cathode, 830 °C

Why This Matters

This demonstrated combination of high power density and long-term operational stability (low degradation) under realistic SOFC conditions positions Yb₂O₃-stabilized zirconia as a high-performance alternative to YSZ for efficient, durable energy conversion.

• [1] Liang, J., et al. (2015). Electrolyte supported solid oxide fuel cells with the super large size and thin ytterbia stabilized zirconia substrate. Journal of Power Sources, 279, 610-619. https://doi.org/10.1016/j.jpowsour.2015.01.022 View Source
• [2] Hu, Y. (n.d.). Discussion on Electrolyte Materials for Solid Oxide Fuel Cells. xueshu.qikan.com.cn. Retrieved from http://xueshu.qikan.com.cn/preview/1/104/3266953 View Source

Application Scenarios for Ytterbium(III) Oxide

Thermal Barrier Coatings: CTE Matching

In thermal barrier coating systems for gas turbines or aerospace components, the specific coefficient of thermal expansion (CTE) of Yb₂O₃ (8.27 × 10⁻⁶ K⁻¹) is leveraged to minimize thermal stress at interfaces with underlying bond coats or substrates. Unlike Er₂O₃, which expands less (7.47 × 10⁻⁶ K⁻¹) over a similar temperature range, Yb₂O₃ provides a closer CTE match to certain metallic alloys and YSZ, thereby reducing the risk of spallation and extending coating service life [1].

Precision Optics & High-Refractivity Glass

Yb₂O₃ is a critical raw material for formulating high-refractivity, low-dispersion optical glasses and thin-film coatings. Its precise refractive index (nD = 1.9470) fills a specific design niche between the higher-index Sc₂O₃ (1.9943) and the lower-index Lu₂O₃ (1.9349). This allows optical engineers to achieve exact light-bending properties in lenses, prisms, and anti-reflective coatings for lasers and advanced imaging systems, where substituting either Sc₂O₃ or Lu₂O₃ would result in an out-of-specification optical path [2].

Visible-Light Photocatalysts for Water/Air Purification

As a doping precursor for TiO₂, Yb₂O₃ enables the fabrication of photocatalysts with enhanced visible-light activity. The incorporation of Yb³⁺ ions demonstrably lowers the semiconductor band gap by 0.07–0.14 eV, facilitating the degradation of organic pollutants like naproxen under blue LED illumination [3]. This application scenario is highly relevant for developing energy-efficient, solar-driven water treatment systems and air purifiers, where the performance uplift over undoped TiO₂ justifies the use of Yb₂O₃.

Intermediate-Temperature SOFCs

Yb₂O₃ serves as a critical stabilizer in the formulation of advanced SOFC electrolytes, specifically ytterbia-stabilized zirconia (YbSZ). Large-format electrolyte-supported cells utilizing 5YbSZ have demonstrated a robust power density of 0.56 W cm⁻² at 830 °C, coupled with a low degradation rate of 1.45% kh⁻¹ over 400 hours [4]. This performance profile positions YbSZ as a superior alternative to conventional YSZ for intermediate-temperature SOFCs, where high ionic conductivity and redox stability are paramount for efficient, long-lasting power generation [4].

Application

Selection Property

Validation Focus

Thermal barrier coating CTE matching

Thermal expansion coefficient review

Coating-substrate interfacial stress testing

High-refractivity optical glass & coatings

Refractive index and dispersion context

Optical path length and anti-reflective design verification

Visible-light photocatalyst doping

Band gap modification capability

Visible-light degradation efficiency endpoint review

Intermediate-temperature SOFC electrolyte

Ionic conductivity and redox stability profile

Long-term power density and degradation rate monitoring

• [1] Saiki, K., et al. (1985). Structural Change of C-Rare Earth Sesquioxides Yb2O3 and Er2O3 as a Function of Temperature. Journal of the Ceramic Society of Japan, 93(1082), 649-654. https://doi.org/10.2109/jcersj1950.93.1082_649 View Source
• [2] Medenbach, O., et al. (2001). Refractive index and optical dispersion of rare earth oxides using a small-prism technique. Journal of Optics A: Pure and Applied Optics, 3(3), 174. https://doi.org/10.1088/1464-4258/3/3/303 View Source
• [3] Bang, H. J., Lee, H., Park, Y. K., et al. (2020). Fabrication of Yb-doped TiO2 using liquid phase plasma process and its photocatalytic degradation activity of naproxen. Journal of Materials Science, 55(23), 9665-9675. https://doi.org/10.1007/s10853-020-04514-7 View Source
• [4] Liang, J., et al. (2015). Electrolyte supported solid oxide fuel cells with the super large size and thin ytterbia stabilized zirconia substrate. Journal of Power Sources, 279, 610-619. https://doi.org/10.1016/j.jpowsour.2015.01.022 View Source